Cas no 2137995-51-6 (Sodium 7-methoxy-3,4-dihydronaphthalene-2-sulfinate)

• Product Name: Sodium 7-methoxy-3,4-dihydronaphthalene-2-sulfinate
• CAS No: 2137995-51-6
• MF: C₁₁H₁₁NaO₃S
• MW: 246.258013010025
• CID: 6395789
• PubChem ID: 165454455
• Update Time: 2025-10-31

Sodium 7-methoxy-3,4-dihydronaphthalene-2-sulfinate Chemical and Physical Properties

Names and Identifiers

• sodium 7-methoxy-3,4-dihydronaphthalene-2-sulfinate
• 2137995-51-6
• EN300-723236
• Sodium 7-methoxy-3,4-dihydronaphthalene-2-sulfinate

• Inchi： 1S/C11H12O3S.Na/c1-14-10-4-2-8-3-5-11(15(12)13)7-9(8)6-10;/h2,4,6-7H,3,5H2,1H3,(H,12,13);/q;+1/p-1
• InChI Key： VPIVBKJWPSVZOC-UHFFFAOYSA-M
• SMILES： S(C1=CC2C=C(C=CC=2CC1)OC)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 246.03265966g/mol
• Monoisotopic Mass: 246.03265966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.6Ų

Additional information on Sodium 7-methoxy-3,4-dihydronaphthalene-2-sulfinate

Research Briefing on Sodium 7-methoxy-3,4-dihydronaphthalene-2-sulfinate (CAS: 2137995-51-6)

Recent advancements in the field of chemical biology and pharmaceutical research have highlighted the significance of Sodium 7-methoxy-3,4-dihydronaphthalene-2-sulfinate (CAS: 2137995-51-6) as a promising compound for therapeutic applications. This briefing provides an overview of the latest research findings, focusing on its synthesis, mechanism of action, and potential biomedical applications.

The compound, Sodium 7-methoxy-3,4-dihydronaphthalene-2-sulfinate, has garnered attention due to its unique chemical structure and potential as a precursor in the synthesis of bioactive molecules. Recent studies have explored its role in modulating enzymatic activity and its potential as an anti-inflammatory agent. The sulfinate moiety, in particular, has been identified as a key functional group contributing to its reactivity and biological activity.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the compound's ability to inhibit specific inflammatory pathways. The results demonstrated a significant reduction in pro-inflammatory cytokines, suggesting its potential as a therapeutic agent for chronic inflammatory diseases. The study also highlighted the compound's favorable pharmacokinetic properties, including good solubility and stability under physiological conditions.

Another area of interest is the compound's application in drug discovery and development. Its structural features make it a valuable building block for the synthesis of novel drug candidates. Recent work has focused on optimizing its synthetic route to improve yield and purity, which is critical for scaling up production for preclinical and clinical studies.

Furthermore, computational modeling studies have provided insights into the compound's interaction with biological targets. Molecular docking simulations revealed high binding affinity for specific protein targets involved in inflammatory and oxidative stress pathways. These findings support the compound's potential as a multi-target therapeutic agent.

In conclusion, Sodium 7-methoxy-3,4-dihydronaphthalene-2-sulfinate (CAS: 2137995-51-6) represents a promising candidate for further research and development in the pharmaceutical industry. Its unique chemical properties, combined with its demonstrated biological activity, make it a valuable tool for drug discovery and a potential therapeutic agent for various diseases. Future studies should focus on elucidating its mechanism of action in greater detail and exploring its efficacy in in vivo models.